N'-[2-(2-chlorophenoxy)acetyl]cyclopropanecarbohydrazide

• IUPAC Name: N'-[2-(2-chlorophenoxy)acetyl]cyclopropanecarbohydrazide
• InChI: InChI=1S/C12H13ClN2O3/c13-9-3-1-2-4-10(9)18-7-11(16)14-15-12(17)8-5-6-8/h1-4,8H,5-7H2,(H,14,16)(H,15,17)
• InChI Key: MWVRWGJYDHLIQJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NNC(=O)COC2=CC=CC=C2Cl
• Molecular Formula: C12H13ClN2O3
• Molecular Weight: 268.69 g/mol

Description

N'-[2-(2-chlorophenoxy)acetyl]cyclopropanecarbohydrazide (CACH) is a chemical compound that has been synthesized for various scientific research applications. This compound has gained attention in recent years due to its potential therapeutic properties and its ability to interact with biological systems.

Mechanism of Action

The mechanism of action of N'-[2-(2-chlorophenoxy)acetyl]cyclopropanecarbohydrazide is not fully understood, but it is thought to interact with biological systems through the inhibition of specific enzymes and proteins. The compound has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. N'-[2-(2-chlorophenoxy)acetyl]cyclopropanecarbohydrazide has also been shown to interact with the estrogen receptor, which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
N'-[2-(2-chlorophenoxy)acetyl]cyclopropanecarbohydrazide has been shown to have various biochemical and physiological effects on biological systems. The compound has been shown to induce apoptosis, which is programmed cell death, in cancer cells. N'-[2-(2-chlorophenoxy)acetyl]cyclopropanecarbohydrazide has also been shown to inhibit the growth and proliferation of cancer cells. In addition, N'-[2-(2-chlorophenoxy)acetyl]cyclopropanecarbohydrazide has been shown to have anti-inflammatory properties, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N'-[2-(2-chlorophenoxy)acetyl]cyclopropanecarbohydrazide has several advantages for lab experiments, including its high purity and yield, its ability to interact with biological systems, and its potential as a therapeutic agent. However, there are also limitations to using N'-[2-(2-chlorophenoxy)acetyl]cyclopropanecarbohydrazide in lab experiments. The compound may have off-target effects, which can complicate the interpretation of experimental results. In addition, N'-[2-(2-chlorophenoxy)acetyl]cyclopropanecarbohydrazide may have limited solubility in certain solvents, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for research on N'-[2-(2-chlorophenoxy)acetyl]cyclopropanecarbohydrazide. One area of research is the development of N'-[2-(2-chlorophenoxy)acetyl]cyclopropanecarbohydrazide derivatives with improved therapeutic properties and reduced off-target effects. Another area of research is the identification of specific biological targets for N'-[2-(2-chlorophenoxy)acetyl]cyclopropanecarbohydrazide, which can help to elucidate its mechanism of action. Finally, further research is needed to determine the safety and efficacy of N'-[2-(2-chlorophenoxy)acetyl]cyclopropanecarbohydrazide in animal models and in clinical trials.
Conclusion:
N'-[2-(2-chlorophenoxy)acetyl]cyclopropanecarbohydrazide (N'-[2-(2-chlorophenoxy)acetyl]cyclopropanecarbohydrazide) is a chemical compound that has shown potential as a therapeutic agent for various diseases. The compound has been synthesized using a specific method and has been used in various scientific research applications. The mechanism of action of N'-[2-(2-chlorophenoxy)acetyl]cyclopropanecarbohydrazide is not fully understood, but it is thought to interact with biological systems through the inhibition of specific enzymes and proteins. N'-[2-(2-chlorophenoxy)acetyl]cyclopropanecarbohydrazide has several advantages for lab experiments, but there are also limitations to its use. Future research directions include the development of N'-[2-(2-chlorophenoxy)acetyl]cyclopropanecarbohydrazide derivatives, identification of specific biological targets, and further safety and efficacy studies.

Synthesis Methods

The synthesis of N'-[2-(2-chlorophenoxy)acetyl]cyclopropanecarbohydrazide involves the reaction of 2-chlorophenoxyacetic acid with cyclopropanecarbohydrazide in the presence of a catalyst. The resulting product is then purified through a series of filtration and recrystallization steps. The synthesis of N'-[2-(2-chlorophenoxy)acetyl]cyclopropanecarbohydrazide has been optimized to yield high purity and yield, making it suitable for scientific research applications.

Scientific Research Applications

N'-[2-(2-chlorophenoxy)acetyl]cyclopropanecarbohydrazide has been used in various scientific research applications, including drug discovery, chemical biology, and medicinal chemistry. The compound has shown potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative disorders. N'-[2-(2-chlorophenoxy)acetyl]cyclopropanecarbohydrazide has also been used as a tool for studying biological systems, including protein-protein interactions and enzyme activity.